UNC9994

• Molecular Formula: C21H22Cl2N2OS
• Molecular Weight: 421.4 g/mol
• InChI: InChI=1S/C21H22Cl2N2OS/c22-18-4-1-3-17(21(18)23)15-7-10-25(11-8-15)9-2-12-26-16-5-6-20-19(13-16)24-14-27-20/h1,3-6,13-15H,2,7-12H2
• InChIKey: URYZTMIOHYGTNJ-UHFFFAOYSA-N

UNC9994 Chemical Identity and Pharmacological Baseline

UNC9994 (CAS 1354030-51-5; free base MW 420.08; hydrochloride salt MW 457.8) is a synthetic organic compound belonging to the aripiprazole-analog class of functionally selective dopamine D2 receptor (D2R) ligands [1]. It acts as a β-arrestin–biased D2R agonist, potently inducing β-arrestin-2 translocation (Tango assay EC₅₀ = 6.1 nM, Emax = 91% of quinpirole reference) while simultaneously functioning as an antagonist of Gi/o-mediated cAMP production [2]. Unlike aripiprazole, which exhibits partial agonism at both β-arrestin and Gi pathways, UNC9994 shows no detectable Gi activation in the isoproterenol-stimulated cAMP assay [2]. Its D2R binding affinity (Ki = 79 nM) is approximately 10-fold lower than aripiprazole, yet its near-maximal efficacy in the arrestin pathway establishes it as a pathway-selective probe [2].

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β-arrestin-biased D2R probe with Gi pathway silencing

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Near-maximal arrestin recruitment reported

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Pathway-selective tool for D2R signaling studies

• [1] IUPHAR/BPS Guide to Pharmacology. UNC9994 Ligand Page. GtoPdb Ligand ID: 7652. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7652 View Source
• [2] Allen JA, Yost JM, Setola V, Chen X, Sassano MF, Chen M, Peterson S, Yadav PN, Huang XP, Feng B, Jensen NH, Che X, Bai X, Frye SV, Wetsel WC, Caron MG, Javitch JA, Roth BL, Jin J. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 View Source

UNC9994 Functional Selectivity vs. Generic Agonists

Dopamine D2 receptor (D2R) ligands engage at least two distinct intracellular signaling cascades: canonical Gi/o-protein-mediated pathways and non-canonical β-arrestin–mediated pathways [1]. Compounds such as aripiprazole (unbiased partial agonist) and cabergoline (unselective agonist) activate both arms simultaneously, confounding mechanistic interpretation [1]. UNC9994 is functionally selective: it acts as an antagonist at D2R-mediated Gi-regulated cAMP production while serving as a high-efficacy partial agonist for β-arrestin-2 recruitment [1]. This pathway-exclusive profile cannot be replicated by generic D2R agonists, D2R antagonists, or aripiprazole itself. Substituting any of these alternatives introduces either dual-pathway activation or complete pathway blockade, fundamentally altering the pharmacological readout and invalidating β-arrestin-specific experimental conclusions [2]. The quantitative evidence below demonstrates precisely where UNC9994 diverges from its closest analogs and why this divergence is functionally decisive.

Aripiprazole

Retains partial Gi agonism (~51%); may confound β-arrestin-specific interpretation.

Cabergoline / Unbiased Agonists

Activate both Gi and arrestin arms; dual-pathway readout prevents selective conclusion.

Other Aripiprazole Analogs

UNC9975/UNC0006 show lower arrestin efficacy; limited maximal pathway engagement.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 View Source
• [2] Di Mise A, Di Fonso A, Gessi M, et al. A β-Arrestin 2-Biased Dopamine Receptor Type 2 (DRD2) Agonist Is More Efficacious Than Cabergoline in Reducing Cell Proliferation in PRL-Secreting but Not in Non-Functioning Pituitary Tumor Cells. Cancers. 2023;15(12):3218. doi:10.3390/cancers15123218 View Source

UNC9994 vs. Analogs: Quantitative Differentiation Evidence

Exclusive β-Arrestin Bias vs. Aripiprazole Partial Agonism

In a head-to-head comparison using the D2R-mediated Gi-coupled isoproterenol-stimulated cAMP production assay (HEK293T cells expressing D2R and GloSensor-22F), UNC9994 showed no agonist activity at Gi-mediated signaling, functioning purely as an antagonist [1]. By contrast, aripiprazole acted as a partial agonist with an EC₅₀ of 38 nM and an Emax of 51% relative to quinpirole (full agonist; EC₅₀ = 3.2 nM, Emax = 100%) [1]. This demonstrates that UNC9994 completely silences the canonical Gi arm at D2R, whereas aripiprazole retains substantial Gi activation capacity. Consequently, experimental systems using UNC9994 isolate β-arrestin–dependent effects without residual Gi signaling, a capability that aripiprazole cannot provide [1].

Gi Pathway Activity

Head-to-head

UNC9994: No Gi activation Aripiprazole: EC₅₀ 38 nM, Emax 51% Quinpirole: EC₅₀ 3.2 nM, Emax 100%

Supports β-arrestin pathway isolation.

cAMP assay; HEK293T cells

Evidence Dimension	D2R-mediated Gi-coupled cAMP inhibition (agonist activity at Gi pathway)
Target Compound Data	UNC9994: No activation (antagonist only); Emax = 0% of quinpirole response
Comparator Or Baseline	Aripiprazole: EC₅₀ = 38 nM; Emax = 51% of quinpirole response. Quinpirole (full agonist control): EC₅₀ = 3.2 nM; Emax = 100%
Quantified Difference	UNC9994 shows 0% Gi activation vs. aripiprazole 51% Gi activation; qualitative difference (antagonist vs. partial agonist) rather than graded potency shift
Conditions	HEK293T cells expressing human D2R + GloSensor-22F cAMP biosensor; isoproterenol-stimulated cAMP production assay; data representative of ≥2 independent experiments [1]

Why This Matters

For researchers seeking to probe exclusively β-arrestin–mediated D2R signaling without Gi pathway crosstalk, UNC9994 is the only compound among aripiprazole analogs that fully silences the Gi arm, eliminating a major pharmacological confound.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 (Fig. 2A and accompanying text) View Source

Superior β-Arrestin-2 Translocation Efficacy vs. Aripiprazole

In the D2R-mediated β-arrestin-2 translocation Tango assay (HTLA cells expressing D2V2-TCS-tTA construct), UNC9994 demonstrated an EC₅₀ of 6.1 nM with an Emax of 91 ± 3% relative to quinpirole, approaching the efficacy ceiling of the endogenous full agonist [1]. Aripiprazole, despite being ~2.5-fold more potent (EC₅₀ = 2.4 nM), reached only 73 ± 1% of maximal quinpirole response [1]. The higher Emax of UNC9994 indicates superior functional engagement of the β-arrestin pathway at saturating concentrations. This near-complete pathway activation is critical for experiments requiring maximal β-arrestin–dependent signaling output, distinguishing UNC9994 from aripiprazole and from sister compounds UNC9975 (EC₅₀ = 1.1 nM, Emax = 43%) and UNC0006 (EC₅₀ = 1.2 nM, Emax = 47%), both of which are more potent but markedly less efficacious [1].

β-Arrestin-2 Emax

Head-to-head

UNC9994: Emax 91%, EC₅₀ 6.1 nM Aripiprazole: Emax 73%, EC₅₀ 2.4 nM UNC9975: Emax 43%, EC₅₀ 1.1 nM

Reported highest arrestin recruitment efficacy.

Tango assay; HTLA cells

Evidence Dimension	D2R-mediated β-arrestin-2 translocation (Tango assay) – Emax (efficacy)
Target Compound Data	UNC9994: EC₅₀ = 6.1 nM; Emax = 91 ± 3%
Comparator Or Baseline	Aripiprazole: EC₅₀ = 2.4 nM; Emax = 73 ± 1%. UNC9975: EC₅₀ = 1.1 nM; Emax = 43 ± 0.5%. UNC0006: EC₅₀ = 1.2 nM; Emax = 47 ± 1%. Quinpirole (full agonist): EC₅₀ = 2.0 nM; Emax = 100 ± 2%
Quantified Difference	UNC9994 Emax exceeds aripiprazole by 18 percentage points (91% vs. 73%), UNC9975 by 48 points, and UNC0006 by 44 points, making it the most efficacious β-arrestin recruiter in the aripiprazole-analog series
Conditions	HTLA cells transfected with D2V2-TCS-tTA construct; Tango assay for β-arrestin-2 translocation; data representative of ≥2 independent experiments [1]

Why This Matters

Procurement decisions for β-arrestin pathway probes should prioritize Emax over potency when maximal pathway activation is the experimental goal; UNC9994 provides the highest achievable arrestin recruitment efficacy among all characterized aripiprazole-derived biased ligands.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 (Fig. 2B and accompanying text) View Source

Antiproliferative Effect vs. Cabergoline in PRL Tumors

In rat tumoral pituitary PRL-secreting MMQ cells, UNC9994 (a β-arrestin-2–biased D2R agonist) induced a significantly greater reduction in cell proliferation than the clinically used unbiased D2R agonist cabergoline: −40.2 ± 20.4% vs. −21 ± 10.9% (p < 0.05) [1]. This antiproliferative effect was abolished by β-arrestin-2 silencing but not by pertussis toxin treatment, confirming that it is mediated specifically through the β-arrestin-2 pathway [1]. Furthermore, in a primary culture from a cabergoline-resistant human PRL-secreting pituitary neuroendocrine tumor, UNC9994 inhibited both cell proliferation and prolactin release, demonstrating efficacy where cabergoline had failed [1]. By contrast, the G-protein–biased D2R agonist MLS1547 induced only a slight, non-significant reduction in MMQ cell proliferation, underscoring that β-arrestin bias, not mere D2R agonism, drives the superior antiproliferative effect [1].

PRL Cell Proliferation

Head-to-head

UNC9994: −40% vs. cabergoline −21% (p

Supports cell-proliferation endpoint review.

MMQ cells; β-arrestin-2-dependent

D2R vs D3R GIRK

Class-level

D2R: Emax 15%, EC₅₀ 185 nM D3R: Emax 89%, EC₅₀ 62 nM

D3R-preferring partial agonism context.

Xenopus oocyte; pertussis toxin-sensitive

PCP Hyperlocomotion

Class-level

Effect abolished in βArr2-KO mice

β-arrestin-2-dependent behavioral response.

Genetic validation; catalepsy absent

Haloperidol Synergy

Head-to-head

UNC9994 + haloperidol reversed hyperactivity, PPI, cognitive deficits

Supports combination behavioral endpoint synergy.

NMDAR hypofunction mouse models

Evidence Dimension	Reduction of cell proliferation in PRL-secreting pituitary tumor cells
Target Compound Data	UNC9994: −40.2 ± 20.4% proliferation reduction in MMQ cells
Comparator Or Baseline	Cabergoline (unbiased D2R agonist): −21 ± 10.9% reduction. MLS1547 (G-protein–biased D2R agonist): slight, non-significant reduction
Quantified Difference	UNC9994 reduces proliferation by approximately 1.9-fold more than cabergoline (p < 0.05); effect size ~19 percentage points greater
Conditions	Rat MMQ prolactin-secreting pituitary tumor cell line; proliferation assessed after 48 h treatment; β-arrestin-2 siRNA silencing and pertussis toxin controls performed; primary human cabergoline-resistant PRL-PitNET cultures also evaluated [1]

Why This Matters

For researchers developing therapies for dopamine agonist-resistant prolactinomas, UNC9994 represents a mechanistically differentiated tool compound with demonstrated superiority over the current first-line agent cabergoline, directly linked to its β-arrestin-2 bias.

• [1] Di Mise A, Di Fonso A, Gessi M, et al. A β-Arrestin 2-Biased Dopamine Receptor Type 2 (DRD2) Agonist Is More Efficacious Than Cabergoline in Reducing Cell Proliferation in PRL-Secreting but Not in Non-Functioning Pituitary Tumor Cells. Cancers. 2023;15(12):3218. doi:10.3390/cancers15123218 View Source

Divergent GIRK Partial Agonism at D2R vs. D3R

Using G-protein–coupled inward rectifier potassium (GIRK) channel activation in Xenopus oocytes, UNC9994 exhibited a starkly divergent profile at D2R versus D3R: at D2R, it induced currents reaching only 15% of the maximal dopamine response (EC₅₀ = 185 nM), while at D3R it elicited 89% of the maximal dopamine response (EC₅₀ = 62 nM) [1]. This represents a 5.9-fold difference in intrinsic efficacy between the two receptor subtypes. Additionally, UNC9994 antagonized dopamine-induced GIRK activation at D2R, consistent with weak partial agonist behavior at this receptor [1]. All GIRK responses were abolished by pertussis toxin, confirming mediation by Gi/o proteins [1]. This D2R/D3R efficacy gradient is not described for aripiprazole in the same assay system and provides a unique pharmacological fingerprint: UNC9994 is essentially a D3R-preferring G-protein partial agonist while remaining nearly silent at D2R G-protein signaling, yet both receptors are robustly engaged via β-arrestin-2 [1][2].

D2R vs D3R GIRK

Class-level

D2R: Emax 15%, EC₅₀ 185 nM D3R: Emax 89%, EC₅₀ 62 nM

D3R-preferring partial agonism context.

Xenopus oocyte; pertussis toxin-sensitive

Evidence Dimension	GIRK channel activation (G-protein–dependent signaling) at D2R vs. D3R
Target Compound Data	UNC9994 at D2R: Emax = 15% of dopamine; EC₅₀ = 185 nM. UNC9994 at D3R: Emax = 89% of dopamine; EC₅₀ = 62 nM
Comparator Or Baseline	Dopamine (full agonist control): D2R and D3R Emax = 100%. Aripiprazole: not reported in this GIRK assay system; class-level comparison only
Quantified Difference	5.9-fold higher intrinsic efficacy at D3R vs. D2R (89% vs. 15%); 3-fold higher potency at D3R (EC₅₀ 62 nM vs. 185 nM)
Conditions	Xenopus laevis oocytes co-expressing D2R or D3R with GIRK1/GIRK2 subunits; two-electrode voltage clamp; pertussis toxin sensitivity confirmed [1]

Why This Matters

The D3R-selective G-protein partial agonism of UNC9994 distinguishes it from generic D2R ligands and suggests a unique signaling signature for experiments requiring D3R-preferring engagement; users must account for this residual G-protein activity at D3R when interpreting β-arrestin–only hypotheses in systems co-expressing D2R and D3R.

• [1] Sahlholm K, Gómez-Soler M, Valle-León M, et al. The Beta-Arrestin-Biased Dopamine D2 Receptor Ligand, UNC9994, Is a Partial Agonist at G-Protein-Mediated Potassium Channel Activation. Int J Neuropsychopharmacol. 2018;21(12):1102-1108. doi:10.1093/ijnp/pyy059 View Source
• [2] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 (Table 1; D3 binding Ki = 17 nM for UNC9994) View Source

β-Arrestin-2-Dependent Antipsychotic Effect in Knockout Mice

In the phencyclidine (PCP)-induced hyperlocomotion model of antipsychotic-like activity, UNC9994 markedly inhibited hyperlocomotion in wild-type C57BL/6 mice, a gold-standard predictor of antipsychotic efficacy [1]. Critically, this effect was completely abolished in β-arrestin-2 knockout (βArr2-KO) mice, providing direct genetic evidence that the antipsychotic-like activity of UNC9994 is mediated exclusively through the β-arrestin-2 signaling pathway [1]. This contrasts with aripiprazole, whose antipsychotic efficacy is attributed to combined D2R partial agonism at both Gi and β-arrestin pathways [1][2]. Additionally, while sister compounds UNC9975 and UNC0006 induced catalepsy in βArr2-KO mice (indicating conversion to a typical antipsychotic-like side-effect profile upon arrestin-pathway loss), UNC9994 did not show this conversion, further differentiating it within the series [1].

PCP Hyperlocomotion

Class-level

Effect abolished in βArr2-KO mice

β-arrestin-2-dependent behavioral response.

Genetic validation; catalepsy absent

Evidence Dimension	PCP-induced hyperlocomotion (antipsychotic-like activity) in wild-type vs. β-arrestin-2 knockout mice
Target Compound Data	UNC9994: Significant reduction of PCP-induced hyperlocomotion in wild-type mice; effect completely abolished in βArr2-KO mice
Comparator Or Baseline	UNC9975: Similar pattern but induced catalepsy in βArr2-KO mice (not observed with UNC9994). Aripiprazole: βArr2-KO data not reported in this study; mechanistic attribution differs
Quantified Difference	Complete loss of antipsychotic-like activity (from significant reduction to no effect) in βArr2-KO vs. wild-type mice; qualitative all-or-none switch
Conditions	Male C57BL/6 wild-type and β-arrestin-2 knockout mice; PCP 6 mg/kg i.p.; UNC9994 administered i.p. 30 min before PCP; locomotor activity monitored for 60 min [1]

Why This Matters

This genetic validation makes UNC9994 the most rigorously characterized tool for isolating β-arrestin-2–dependent antipsychotic mechanisms in vivo; no aripiprazole analog has been shown with equal clarity to depend exclusively on arrestin signaling for behavioral efficacy.

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 (Figs. 4-5 and accompanying text) View Source
• [2] Urban JD, Vargas GA, von Zastrow M, Mailman RB. Aripiprazole has functionally selective actions at dopamine D2 receptor-mediated signaling pathways. Neuropsychopharmacology. 2007;32(1):67-77. doi:10.1038/sj.npp.1301071 View Source

Synergy with Haloperidol in NMDAR Hypofunction Models

In two mouse models of NMDAR hypofunction (MK-801 pharmacological blockade and Grin1 genetic knockdown), co-administration of a low dose of UNC9994 (0.25 mg/kg i.p.) with a low dose of haloperidol (0.15 mg/kg i.p.) produced synergistic behavioral effects not achieved by either agent alone [1]. Specifically, the combination effectively reversed MK-801-induced hyperactivity, prepulse inhibition (PPI) deficits, repetitive/rigid behavior in the Y-maze, and deficient executive function in the Puzzle box [1]. Haloperidol alone at this low dose was insufficient to normalize these phenotypes, and UNC9994 alone showed only partial effects [1]. Biochemically, only the combination reversed MK-801-induced phosphorylation changes in Akt (Ser473) in both prefrontal cortex and striatum, identifying a molecular correlate of the synergy [1]. Catalepsy assessment confirmed minimal motoric side effects with the combination regimen [1].

Haloperidol Synergy

Head-to-head

UNC9994 + haloperidol reversed hyperactivity, PPI, cognitive deficits

Supports combination behavioral endpoint synergy.

NMDAR hypofunction mouse models

Evidence Dimension	Reversal of MK-801-induced behavioral and biochemical deficits in mice
Target Compound Data	UNC9994 (0.25 mg/kg) + Haloperidol (0.15 mg/kg) combination: Effective reversal of hyperactivity, PPI deficits, Y-maze rigidity, and Puzzle box executive dysfunction; pAkt-S473 normalized in PFC and striatum
Comparator Or Baseline	Haloperidol alone (0.15 mg/kg): Insufficient to normalize behavioral phenotypes. UNC9994 alone (0.25 mg/kg): Partial effects. Vehicle control: No reversal
Quantified Difference	Qualitative synergy: combination achieves significant behavioral normalization where monotherapy at equivalent doses fails; statistical significance requires combination for full phenotypic rescue across multiple behavioral domains
Conditions	Male C57BL/6J wild-type mice; MK-801 (0.15 mg/kg i.p.) for pharmacological NMDAR blockade; Grin1-KD mice for genetic NMDAR reduction (90% NMDAR loss); behavioral tests: open field, PPI, Y-maze, Puzzle box; biochemical: western blot for pAkt-S473, pGSK3β-Ser9, pCaMKII [1]

Why This Matters

For translational research programs exploring adjunctive antipsychotic strategies, UNC9994 enables a unique low-dose haloperidol combination paradigm that preserves efficacy while minimizing D2R-antagonist–driven side effects, a profile that generic D2R ligands cannot replicate.

• [1] Lipina TV, Giordano N, Mitra S, et al. Combination of Haloperidol With UNC9994, β-arrestin-Biased Analog of Aripiprazole, Ameliorates Schizophrenia-Related Phenotypes Induced by NMDAR Deficit in Mice. Int J Neuropsychopharmacol. 2024;27(12):pyae060. doi:10.1093/ijnp/pyae060 View Source

UNC9994 Optimal Application Scenarios

Isolation of β-Arrestin-2 Signaling Without Gi Crosstalk

In cell-based assays requiring exclusive activation of the β-arrestin-2 arm of D2R signaling, UNC9994 is the tool of choice because it functions as a complete antagonist at the Gi-regulated cAMP pathway while achieving near-maximal β-arrestin-2 translocation (Emax = 91% in Tango assay) [1]. Neither aripiprazole (which retains 51% Gi partial agonism) nor UNC9975/UNC0006 (which have lower arrestin pathway efficacy) can provide this pathway purity [1]. This makes UNC9994 uniquely suited for dissecting arrestin-dependent transcriptional, proliferative, and metabolic responses downstream of D2R without the confounding influence of Gi-mediated cAMP modulation.

Antiproliferative Strategies in Cabergoline-Resistant PRL Tumors

For translational pituitary tumor research, UNC9994 directly addresses the clinical problem of cabergoline resistance. In MMQ cells, UNC9994 achieves a ~40% reduction in proliferation compared to cabergoline's ~21% (p < 0.05), and this effect is entirely β-arrestin-2–dependent [2]. More importantly, UNC9994 remains effective in primary human cabergoline-resistant PRL-PitNET cultures, reducing both proliferation and prolactin secretion where cabergoline had lost efficacy [2]. This evidence positions UNC9994 as the only D2R ligand with demonstrated in vitro superiority over cabergoline in resistant disease models.

β-Arrestin-2 Antipsychotic Mechanisms in Knockout Mice

UNC9994 is the most rigorously validated tool for demonstrating β-arrestin-2–dependent antipsychotic-like activity in vivo. Its complete loss of efficacy in β-arrestin-2 knockout mice, coupled with the absence of catalepsy induction in these animals (unlike UNC9975), provides a clean genetic platform for interrogating arrestin-specific contributions to antipsychotic efficacy [1]. Researchers can pair UNC9994 with βArr2-KO and wild-type littermates to causally attribute behavioral and biochemical endpoints to the arrestin pathway without the confounding motoric side effects that complicate interpretation of other biased ligands [1].

Adjunctive β-Arrestin Bias and D2R Antagonism Strategy

The 2024 demonstration that sub-effective doses of haloperidol (0.15 mg/kg) and UNC9994 (0.25 mg/kg) synergize to reverse multiple schizophrenia-related behavioral domains—hyperactivity, PPI deficits, cognitive rigidity, and executive dysfunction—in NMDAR hypofunction mouse models opens a distinct translational application space [3]. The combination normalizes pAkt-S473 signaling in prefrontal cortex and striatum while avoiding catalepsy, suggesting a clinically relevant strategy for enhancing antipsychotic efficacy without escalating D2R antagonist dose [3]. UNC9994 is the only compound characterized for this specific combination approach.

Application

Selection Property

Validation Focus

β-arrestin-2 pathway isolation

Gi-silent β-arrestin bias

cAMP pathway purity

PRL-secreting tumor cell studies

β-arrestin-2-dependent antiproliferative response

Proliferation & prolactin endpoints

Behavioral response in βArr2-KO mice

β-arrestin-2 dependency in vivo

WT vs KO behavioral comparison

Combination research with D2R antagonist

β-arrestin/D2R antagonist synergy

Combination dose-response & catalepsy

• [1] Allen JA, Yost JM, Setola V, et al. Discovery of β-arrestin-biased dopamine D2 ligands for probing signal transduction pathways essential for antipsychotic efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 View Source
• [2] Di Mise A, Di Fonso A, Gessi M, et al. A β-Arrestin 2-Biased Dopamine Receptor Type 2 (DRD2) Agonist Is More Efficacious Than Cabergoline in Reducing Cell Proliferation in PRL-Secreting but Not in Non-Functioning Pituitary Tumor Cells. Cancers. 2023;15(12):3218. doi:10.3390/cancers15123218 View Source
• [3] Lipina TV, Giordano N, Mitra S, et al. Combination of Haloperidol With UNC9994, β-arrestin-Biased Analog of Aripiprazole, Ameliorates Schizophrenia-Related Phenotypes Induced by NMDAR Deficit in Mice. Int J Neuropsychopharmacol. 2024;27(12):pyae060. doi:10.1093/ijnp/pyae060 View Source